Cas no 93349-94-1 (Methyl 5-(o-tolyl)nicotinate)

Methyl 5-(o-tolyl)nicotinate Properties

Names and Identifiers

• Methyl 5-(o-tolyl)nicotinate
• METHYL 5-(2-METHYLPHENYL)NICOTINATE
• methyl 5-(2-methylphenyl)pyridine-3-carboxylate
• Methyl 5-(o-tolyl)nicotite
• methyl 5-o-tolylpyridine-3-carboxylate
• AKOS004116612
• DTXSID30602430
• 93349-94-1
• BB 0258747
• Methyl5-(o-tolyl)nicotinate
• DB-265486
• 3-Pyridinecarboxylic acid, 5-(2-methylphenyl)-, methyl ester
• ALBB-036809
• +Expand

• MDL： MFCD06802204
• InChIKey： NTPAMELXHNNWIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-10-5-3-4-6-13(10)11-7-12(9-15-8-11)14(16)17-2/h3-9H,1-2H3
• SMILES： CC1=CC=CC=C1C2=CC(=CN=C2)C(=O)OC

Computed Properties

• Exact Mass: 227.094628657g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų